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Abstract

Rebaudioside G, a minor steviol glycoside found in the leaves of Stevia rebaudiana, is of
increasing interest in the food and pharmaceutical industries due to its potential as a low-
calorie sweetener. Accurate identification and structural elucidation are critical for quality control
and regulatory purposes. This application note details the characteristic mass spectrometry
fragmentation pattern of Rebaudioside G and provides a comprehensive protocol for its
analysis using Liquid Chromatography-Mass Spectrometry (LC-MS). Understanding this
fragmentation is essential for the unambiguous identification of Rebaudioside G in complex
matrices.

Introduction

Steviol glycosides are a class of natural diterpenoid glycosides responsible for the sweet taste
of the Stevia rebaudiana plant. Rebaudioside G is composed of a central steviol aglycone with
glucose moieties attached at the C-13 and C-19 positions. Mass spectrometry, particularly
tandem mass spectrometry (MS/MS), is a powerful tool for the structural characterization of
these compounds. The fragmentation patterns observed in MS/MS spectra provide valuable
information about the number and location of the glycosidic linkages. This document outlines
the key fragmentation pathways of Rebaudioside G and provides a detailed experimental
protocol for its analysis.
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Mass Spectrometry Fragmentation Pattern of
Rebaudioside G

Under negative ion electrospray ionization (ESI) conditions, Rebaudioside G readily forms a
deprotonated molecule [M-H]~ at an m/z of 803.4. Collision-induced dissociation (CID) of this
precursor ion reveals a characteristic fragmentation pattern dominated by the cleavage of
glycosidic bonds.

A key characteristic of steviol glycosides is the relative lability of the ester-linked glycoside at
the C-19 position compared to the ether-linked glycoside at the C-13 position.[1] For
Rebaudioside G, which possesses a single glucose unit at the C-19 position, this results in the
preferential loss of a hexose moiety (162 Da) as the primary fragmentation event.[2]

Quantitative Fragmentation Data

The following table summarizes the major fragment ions observed in the MS/MS spectrum of
the [M-H]~ precursor of Rebaudioside G at a collision energy of 20.0 V.[3]

Relative Intensity Proposed Neutral
Precursor lon (m/z) Fragment lon (m/z)

(%) Loss
803.4 641.4 100.0 Hexose (CeH1005)
803.4 803.1 21.3
803.4 640.1 18.4 Hexose + H
803.4 479.0 - 2 X Hexose
803.4 317.1 - 3 x Hexose

Note: The relative intensities of some minor fragments were not available in the cited source.

Fragmentation Pathway Diagram

The fragmentation of Rebaudioside G can be visualized as a stepwise loss of its sugar
moieties. The initial and most favorable fragmentation is the cleavage of the glucose unit at the
C-19 position, followed by subsequent losses of the glucose units at the C-13 position.
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Caption: Proposed fragmentation pathway of Rebaudioside G.

Experimental Protocol: LC-MS/MS Analysis of
Rebaudioside G

This protocol provides a general framework for the analysis of Rebaudioside G. Optimization
of specific parameters may be required depending on the instrumentation and sample matrix.

Sample Preparation

A variety of sample preparation techniques can be employed depending on the matrix. For
powdered extracts or sweeteners, a simple dissolution and filtration step is often sufficient. For
more complex matrices like beverages or food products, a solid-phase extraction (SPE) may be
necessary to remove interfering substances.[3]

Materials:

» Rebaudioside G standard

o Acetonitrile (ACN), LC-MS grade
e Water, LC-MS grade

e Formic acid, LC-MS grade

e Methanol, LC-MS grade

e 0.45 um syringe filters
Procedure for Powdered Samples:

o Accurately weigh 10 mg of the sample into a 10 mL volumetric flask.
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Dissolve the sample in a solution of 80:20 (v/v) water:acetonitrile.[4]

Vortex for 1 minute and sonicate for 10 minutes to ensure complete dissolution.[3]

Bring the flask to volume with the 80:20 water:acetonitrile solution.

Filter the solution through a 0.45 pm syringe filter into an LC vial.

Liquid Chromatography

Instrumentation:
» Ultra-High-Performance Liquid Chromatography (UHPLC) system

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 pm)

e Mobile Phase A: 0.1% Formic acid in Water

¢ Mobile Phase B: 0.1% Formic acid in Acetonitrile

e Gradient:

0-1 min: 10% B

[¢]

o 1-45 min: Linear gradient from 10% to 50% B

o 45-50 min: Hold at 50% B

o 50-51 min: Linear gradient from 50% to 90% B

o 51-60 min: Hold at 90% B

o 60-61 min: Return to 10% B

o 61-70 min: Re-equilibration at 10% B

e Flow Rate: 0.2 mL/min
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e Column Temperature: 35 °C

e Injection Volume: 5 pL

Mass Spectrometry

Instrumentation:

o Tandem quadrupole, Q-TOF, or Orbitrap mass spectrometer equipped with an electrospray
ionization (ESI) source.

MS Conditions:
 lonization Mode: Negative ESI
e Capillary Voltage: 3.5 kV
e Nebulizer Pressure: 40 psi
e Drying Gas Flow: 10 L/min
e Drying Gas Temperature: 350 °C
e Scan Range (Full Scan): m/z 100-2000
e MS/MS Analysis:
o Precursor lon: m/z 803.4

o Collision Energy: 20-40 eV (optimization may be required)

Data Analysis Workflow

The following diagram illustrates the logical workflow for data acquisition and analysis.
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Caption: Workflow for Rebaudioside G analysis.
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Conclusion

The mass spectrometric fragmentation of Rebaudioside G is characterized by a primary loss
of the C-19 glucose moiety, providing a key diagnostic ion at m/z 641.4. This application note
provides the foundational knowledge and a detailed protocol for the confident identification and
analysis of Rebaudioside G in various samples. The provided methods are crucial for quality
assurance in the food and beverage industry and for further research into the properties and
applications of steviol glycosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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